benzo[f]quinolin-7-amine

• IUPAC Name: benzo[f]quinolin-7-amine
• InChI: InChI=1S/C13H10N2/c14-12-5-1-3-9-10(12)6-7-13-11(9)4-2-8-15-13/h1-8H,14H2
• InChI Key: KQUCUUMTUKZYAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2C=CC=N3)C(=C1)N
• Molecular Formula: C13H10N2
• DSSTOX Substance ID: DTXSID50903754
• Molecular Weight: 194.23 g/mol

Description

Benzo[f]quinolin-7-amine is a chemical compound with the molecular formula C13H10N2. It is available from suppliers such as ChemBridge Corporation and Vitas M Chemical Limited. It is used for scientific research needs.

Synthesis Analysis

The synthesis of benzoquinolines can be achieved via Friedländer-type condensation of aminonaphthalene carbaldehydes with primary or secondary alcohols mediated by urea/KOH or with diketones or β-ketoesters. Other synthesis protocols include Gould–Jacob, Friedländer, Ptzinger, Skraup, Doebner von Miller and Conrad Limpach. Transition metal catalysed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of benzo[f]quinolin-7-amine consists of a benzene ring fused with a pyridine moiety. The molecular weight of the compound is 194.237.

Chemical Reactions Analysis

Benzo[f]quinolin-7-amine can undergo various chemical reactions. For instance, it can participate in iron-catalyzed cross-coupling reactions with alkyl Grignard reagents. It can also undergo oxidative dehydrogenation to afford quinolines. Visible light-mediated metallaphotoredox catalysis enables a highly chemoselective deoxygenation of N-heterocyclic N-oxides.

Physical And Chemical Properties Analysis

Benzo[f]quinolin-7-amine is a yellow crystal or white powder. Its solubility in DMSO is unknown.

Safety and Hazards

Benzo[f]quinolin-7-amine causes severe irritation and local damage to the skin and mucous membranes following contact with solutions or the neat compound. It may cause serious visual disturbances as well as lacrimation and burning of the eyes. When heated to decomposition it emits toxic fumes.

Future Directions

Quinoline motifs, including benzo[f]quinolin-7-amine, have received considerable attention due to their broad spectrum of bioactivity and their potential for industrial and medicinal applications. Future research could focus on developing greener and more sustainable chemical processes for the synthesis of quinoline motifs. Furthermore, the recent in vivo and in vitro screening reported by scientists may pave the way for novel drug development.